Cas no 55661-42-2 (Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester)

• Product Name: Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester
• CAS No: 55661-42-2
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 372276
• PubChem ID: 124299
• Update Time: 2025-04-19

Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(2-chloroethyl)-, 4-nitrophenyl ester
• 4-nitrophenyl-N-(2-chloroethyl)-N-nitrosocarbamate
• N-[2-chloro-2-(4-nitrophenyl)ethyl]-N-nitrosocarbamate
• 4-NitrophenylN-(2-chloroethyl)carbamate
• 4-nitrophenyl-N-2-chloroethyl carbamate
• AG-F-94800
• Carbamicacid, (2-chloroethyl)-, 4-nitrophenyl ester (9CI)
• CTK5A3953
• N-(chloro-2 ethyl) carbamate de p. nitrophenyle
• N-chloroethyl-carbamate de p-nitrophenyle
• p-nitrophenyl N-(2-chloroethyl)carbamate
• p-Nitrophenyl-N-(2-chlorethyl)-carbamat
• p-nitrophenyl-N-(2-chloroethyl)carbamate
• 4-Nitrophenyl hydrogen (2-chloroethyl)carbonimidate
• SCHEMBL8672385
• DTXSID50971014
• Npcenc
• Carbamic acid, (2-chloroethyl)-, 4-nitrophenyl ester
• (4-nitrophenyl) N-(2-chloroethyl)carbamate
• 55661-42-2

• Inchi： 1S/C9H9ClN2O4/c10-5-6-11-9(13)16-8-3-1-7(2-4-8)12(14)15/h1-4H,5-6H2,(H,11,13)
• InChI Key： LSKLVHGCJMNGAU-UHFFFAOYSA-N
• SMILES： ClCCNC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.02517
• Monoisotopic Mass: 244.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47